Cas no 2225176-51-0 (4-Hydroxypyrimidine-5-boronic acid)

• Product Name: 4-Hydroxypyrimidine-5-boronic acid
• CAS No: 2225176-51-0
• MF: C₄H₅BN₂O₃
• MW: 139.91
• CID: 5144086
• PubChem ID: 133634768
• Update Time: 2025-10-20

4-Hydroxypyrimidine-5-boronic acid Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxypyrimidine-5-boronic acid
• (4-Hydroxypyrimidin-5-yl)boronic acid
• 2225176-51-0

• Inchi： 1S/C4H5BN2O3/c8-4-3(5(9)10)1-6-2-7-4/h1-2,9-10H,(H,6,7,8)
• InChI Key： QZRGCOYHNUMOFL-UHFFFAOYSA-N
• SMILES： C1=NC=C(B(O)O)C(O)=N1

Computed Properties

• Exact Mass: 140.0393222g/mol
• Monoisotopic Mass: 140.0393222g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.9Ų

Additional information on 4-Hydroxypyrimidine-5-boronic acid

Introduction to 4-Hydroxypyrimidine-5-boronic acid (CAS No. 2225176-51-0)

4-Hydroxypyrimidine-5-boronic acid is a significant intermediate in modern pharmaceutical and chemical synthesis, renowned for its versatile applications in medicinal chemistry. With the CAS number 2225176-51-0, this compound has garnered attention due to its role in the development of novel therapeutic agents. Its unique structural properties, characterized by a hydroxypyrimidine core and a boronic acid functional group, make it a valuable building block for constructing complex molecules.

The compound’s significance lies in its ability to participate in various chemical reactions, particularly in Suzuki-Miyaura cross-coupling reactions, which are pivotal in the synthesis of biaryl compounds. These reactions are widely employed in the pharmaceutical industry to create intricate molecular architectures essential for drug discovery. The presence of the boronic acid moiety enhances its reactivity, facilitating the formation of carbon-carbon bonds under mild conditions, thereby improving synthetic efficiency.

In recent years, research has highlighted the utility of 4-Hydroxypyrimidine-5-boronic acid in the development of antiviral and anticancer agents. Its structural motif is frequently incorporated into drug candidates due to its ability to interact with biological targets effectively. For instance, studies have demonstrated its potential in designing inhibitors targeting enzymes involved in viral replication. The hydroxyl group and boronic acid functionalities provide multiple sites for further chemical modifications, allowing chemists to tailor the compound’s properties for specific therapeutic applications.

The boronic acid group also plays a crucial role in bioconjugation techniques, enabling the attachment of 4-Hydroxypyrimidine-5-boronic acid to biomolecules such as peptides and proteins. This has opened new avenues in targeted drug delivery systems, where the compound can be used to link therapeutic agents to carriers that enhance their specificity and efficacy. Such applications are particularly relevant in nanomedicine, where precise molecular design is essential for achieving optimal treatment outcomes.

Advances in computational chemistry have further underscored the importance of 4-Hydroxypyrimidine-5-boronic acid. Molecular modeling studies have revealed insights into its interactions with biological targets, aiding in the rational design of more effective drug candidates. These computational approaches complement experimental efforts, providing a comprehensive understanding of the compound’s behavior at both molecular and cellular levels. This synergy between computational and experimental methods has accelerated the discovery pipeline for new pharmaceuticals.

The synthesis of 4-Hydroxypyrimidine-5-boronic acid (CAS No. 2225176-51-0) has also seen significant advancements, with researchers developing more efficient and scalable methodologies. Modern synthetic routes often involve catalytic processes that minimize waste and improve yield, aligning with green chemistry principles. These innovations not only enhance the accessibility of the compound but also contribute to sustainable practices in pharmaceutical manufacturing.

Moreover, the compound’s stability under various conditions makes it suitable for long-term storage and transport, ensuring its availability for research and industrial applications. This reliability is critical in drug development pipelines, where consistent quality is paramount for successful clinical trials and commercialization.

Looking ahead, the future prospects of 4-Hydroxypyrimidine-5-boronic acid appear promising as it continues to be explored in diverse areas of medicinal chemistry. Emerging technologies such as organometallic chemistry and flow chemistry are expected to expand its synthetic possibilities further. Additionally, interdisciplinary collaborations involving chemists, biologists, and pharmacologists will likely uncover novel applications that could revolutionize therapeutic interventions.

In conclusion,4-Hydroxypyrimidine-5-boronic acid stands as a cornerstone compound in modern chemical synthesis and pharmaceutical research. Its unique properties and broad applicability make it indispensable for developing next-generation drugs targeting various diseases. As scientific understanding progresses and new methodologies emerge,4-Hydroxypyrimidine-5-boronic acid will undoubtedly play an increasingly pivotal role in shaping the future of medicine.